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Compound of Interest

Compound Name: Isocrotonic acid
CAS No.: 503-64-0
Cat. No.: B1205236
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.

Introduction

Isocrotonic acid, systematically known as (Z)-2-butenoic acid, is a monounsaturated short-
chain fatty acid. It is the cis isomer of crotonic acid ((E)-2-butenoic acid).[1][2] This document
provides a comprehensive overview of the fundamental chemical and physical properties of
isocrotonic acid, detailed experimental protocols for their determination, and its relevance in
biochemical pathways.

Chemical and Physical Properties

Isocrotonic acid is a colorless, oily liquid with an odor reminiscent of brown sugar.[1][3] It is
miscible with water and other polar solvents.[3] At its boiling point, it isomerizes to the more
stable trans isomer, crotonic acid.[1]

Quantitative Data Summary
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The key physical and chemical properties of isocrotonic acid are summarized in the table
below for easy reference and comparison.

Property Value Units
Molecular Formula C4HeO2

Molecular Weight 86.09 g/mol

CAS Number 503-64-0

Melting Point 12.5-15 °C

Boiling Point 168 -171.9 °C

Density 1.026 - 1.03 g/cm3
Refractive Index ~1.446

Water Solubility 1000 mg/mL at 20°C
pKa ~4.9

Spectroscopic Characterization

Spectroscopic analysis is crucial for the identification and structural elucidation of isocrotonic
acid.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR spectroscopy is a definitive
method for distinguishing between isocrotonic acid and its trans isomer, crotonic acid. The
key differentiating feature is the coupling constant (3J_HH) between the two vinylic protons.
For the cis isomer (isocrotonic acid), this coupling constant is typically in the range of 7-12
Hz, whereas for the trans isomer, it is larger (12-18 Hz).[3]

« Infrared (IR) Spectroscopy: The IR spectrum of isocrotonic acid will show characteristic
absorption bands for the O-H stretch of the carboxylic acid (broad, ~2500-3300 cm~1), the
C=0 stretch of the carbonyl group (~1700-1725 cm~1), the C=C stretch of the alkene (~1640-
1680 cm~1), and the C-H out-of-plane bending for a cis-alkene (~675-730 cm™1).
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e Mass Spectrometry (MS): Electron ionization (El) mass spectrometry of isocrotonic acid
shows a molecular ion peak (M*) at an m/z of 86.[4] Characteristic fragmentation patterns
include the loss of a hydroxyl radical (*OH) resulting in a peak at m/z 69, and the loss of the
carboxyl group (*COOH) leading to a peak at m/z 41.[4]

Experimental Protocols

The following sections detail the methodologies for key experiments related to the synthesis
and characterization of isocrotonic acid.

Synthesis of Isocrotonic Acid via Favorskii
Rearrangement

Isocrotonic acid can be prepared from 1,3-dibromo-2-butanone via the Favorskii
rearrangement.[2]

Materials:

1,3-dibromo-2-butanone

Sodium hydroxide

Dichloromethane

Water

e ICce

Hydrochloric acid (for acidification)

Round-bottom flask, stirrer, dropping funnel, condenser
Procedure:

e Prepare a solution of sodium hydroxide in water in a round-bottom flask equipped with a
stirrer and cooled in an ice bath.
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e Slowly add 1,3-dibromo-2-butanone to the cooled sodium hydroxide solution with vigorous
stirring. The temperature should be maintained below 10°C.

 After the addition is complete, continue stirring at room temperature for several hours to
allow the rearrangement to go to completion.

e Cool the reaction mixture in an ice bath and acidify with hydrochloric acid to a pH of
approximately 2.

» Extract the aqueous layer with dichloromethane.
o Combine the organic extracts and dry over anhydrous sodium sulfate.
e Remove the solvent under reduced pressure to yield crude isocrotonic acid.

» Purify the crude product by fractional distillation under reduced pressure.

Determination of Melting Point

Materials:

Purified isocrotonic acid

Capillary tubes

Melting point apparatus

Thermometer

Procedure:

o Ensure the isocrotonic acid sample is completely dry.

o Seal one end of a capillary tube by heating it in a flame.

« Introduce a small amount of the solid isocrotonic acid (if crystallized) or cooled liquid into
the open end of the capillary tube.
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Pack the sample into the sealed end of the tube by gently tapping. The sample height should
be 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block rapidly to a temperature about 10-15°C below the expected melting point of
isocrotonic acid (~15°C).

Then, decrease the heating rate to approximately 1-2°C per minute.

Record the temperature at which the first drop of liquid appears (the beginning of the melting
range) and the temperature at which the last solid crystal melts (the end of the melting
range).

For isocrotonic acid, which can be a liquid at room temperature, this procedure would be
performed with a cooled sample.

Determination of pKa by Potentiometric Titration

Materials:

Isocrotonic acid

Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

Deionized water

pH meter and electrode

Burette

Magnetic stirrer and stir bar

Beaker

Procedure:

Calibrate the pH meter using standard buffer solutions (pH 4, 7, and 10).
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e Accurately weigh a known amount of isocrotonic acid and dissolve it in a known volume of
deionized water in a beaker.

e Place the beaker on a magnetic stirrer and add a stir bar.
e Immerse the calibrated pH electrode into the solution.
 Fill a burette with the standardized NaOH solution.

o Record the initial pH of the isocrotonic acid solution.

e Add the NaOH solution in small, known increments (e.g., 0.5 mL). After each addition, allow
the pH to stabilize and record the pH and the total volume of NaOH added.

o Continue the titration until the pH shows a large jump, and then continue for several more
additions.

e Plot a graph of pH (y-axis) versus the volume of NaOH added (x-axis).

e The pKa is the pH at the half-equivalence point (the point where half of the acid has been
neutralized). This can be determined from the inflection point of the titration curve.

Biochemical Relevance and Signaling Pathways

Isocrotonic acid, as a short-chain unsaturated fatty acid, is involved in fatty acid metabolism.
[3] While it may not have a dedicated signaling pathway in the manner of hormones, its
metabolism is integrated with central energy-producing pathways. A key process is the beta-
oxidation of unsaturated fatty acids, which requires additional enzymatic steps compared to
saturated fatty acids.

Beta-Oxidation of a Cis-Unsaturated Fatty Acid

The beta-oxidation of a fatty acid with a cis double bond, such as isocrotonic acid (after
activation to its CoA-derivative), requires the action of an isomerase to convert the cis double
bond into a trans double bond, which is a substrate for the next enzyme in the pathway.
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Caption: Role of Enoyl-CoA Isomerase in the beta-oxidation of isocrotonyl-CoA.

Experimental Workflow for Property Determination

The logical flow for the comprehensive characterization of a sample of isocrotonic acid is
outlined below.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1205236/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-fundamental-properties-of-isocrotonic-acid
https://www.benchchem.com/product/b1205236/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-fundamental-properties-of-isocrotonic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205236?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis & Purification
Synthesis via
Favorskii Rearrangement
Gractional DistiIIatior)

Characterization

Purity Assessment
(e.g., GC-MS)

Physical Property
Determination
(m.p., b.p., density)

Structural Elucidation
(NMR, IR, MS)

Chemical Property
Determination (pKa)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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